4-Fluoro-1,2-benzoxazol-3-amine
Overview
Description
4-Fluoro-1,2-benzoxazol-3-amine is a chemical compound with the molecular formula C7H5FN2O . It has a molecular weight of 152.13 . This compound is a powder at room temperature .
Molecular Structure Analysis
The InChI code for 4-Fluoro-1,2-benzoxazol-3-amine is 1S/C7H5FN2O/c8-4-2-1-3-5-6(4)10-7(9)11-5/h1-3H,(H2,9,10) . This indicates the presence of a fluorine atom (F), a nitrogen atom (N), and an oxygen atom (O) in the molecule .Chemical Reactions Analysis
While specific chemical reactions involving 4-Fluoro-1,2-benzoxazol-3-amine are not detailed in the search results, benzoxazole derivatives in general have been used as starting materials for different mechanistic approaches in drug discovery .Physical And Chemical Properties Analysis
4-Fluoro-1,2-benzoxazol-3-amine is a powder at room temperature . It has a molecular weight of 152.13 .Scientific Research Applications
Antibacterial Agents
4-Fluoro-1,2-benzoxazol-3-amine: derivatives have been explored for their potential as antibacterial agents. A study detailed the synthesis of N-substituted 6-fluoro-3-(piperidin-4-yl)-1,2-benzoxazole derivatives, which showed antibacterial activity against Staphylococcus aureus at certain concentrations . This suggests that modifications of the 4-fluoro-1,2-benzoxazol-3-amine structure could lead to new antibacterial drugs.
Alzheimer’s Disease Treatment
The compound’s derivatives are noted for being selective inhibitors of the enzyme acetylcholinesterase (AChE) , which is a target for Alzheimer’s disease treatment. The inhibition of AChE can potentially slow the disease’s progression, making these derivatives valuable for pharmaceutical research .
Antipsychotic Medication Intermediates
One of the significant applications of 4-fluoro-1,2-benzoxazol-3-amine is as an intermediate in the synthesis of paliperidone , an antipsychotic medication. Paliperidone is the primary active metabolite of risperidone, used to treat schizophrenia .
Analgesic and Anticonvulsant Activities
Isoxazole derivatives, which include the 4-fluoro-1,2-benzoxazol-3-amine scaffold, have been found to exhibit analgesic and anticonvulsant activities. This makes them candidates for the development of new pain relief and seizure control medications .
Anticancer Research
The structural framework of isoxazole, which includes 4-fluoro-1,2-benzoxazol-3-amine, has been associated with anticancer activities. Research into these derivatives could lead to novel treatments for various types of cancer .
Serotonergic and Dopaminergic Receptor Affinity
Compounds containing the isoxazole ring, such as 4-fluoro-1,2-benzoxazol-3-amine, have shown affinity for serotonergic and dopaminergic receptors. This property is crucial for developing drugs that target psychiatric disorders .
Synthesis of Fluorescent Probes
The photophysical properties of 4-fluoro-1,2-benzoxazol-3-amine derivatives make them suitable for the synthesis of novel fluorescent probes. These probes can be used in biochemical and medical imaging to track biological processes .
Chemical Synthesis and Drug Design
The compound serves as a versatile building block in chemical synthesis. Its reactivity allows for the creation of a wide range of derivatives, each with potential applications in drug design and development.
Safety and Hazards
properties
IUPAC Name |
4-fluoro-1,2-benzoxazol-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5FN2O/c8-4-2-1-3-5-6(4)7(9)10-11-5/h1-3H,(H2,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YYCPEUWXNKDHQE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)F)C(=NO2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5FN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50586243 |
Source
|
| Record name | 4-Fluoro-1,2-benzoxazol-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50586243 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Fluoro-1,2-benzoxazol-3-amine | |
CAS RN |
904815-05-0 |
Source
|
| Record name | 4-Fluoro-1,2-benzoxazol-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50586243 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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